3-Pyridinecarboxamide, 2-(((1,6-dihydro-6-oxo-3-pyridinyl)methyl)amino)-N-(3-(trifluoromethyl)phenyl)-

• CAS No.: 352227-91-9
• Molecular Formula: C19H15F3N4O2
• Molecular Weight: 388.3 g/mol
• IUPAC Name: 2-[(6-oxo-1H-pyridin-3-yl)methylamino]-N-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H15F3N4O2/c20-19(21,22)13-3-1-4-14(9-13)26-18(28)15-5-2-8-23-17(15)25-11-12-6-7-16(27)24-10-12/h1-10H,11H2,(H,23,25)(H,24,27)(H,26,28)
• InChI Key: NINCSGUFEFCKJV-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)C2=C(N=CC=C2)NCC3=CNC(=O)C=C3)C(F)(F)F
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: ABP-309; ABP309; ABP 309

Description

ABP-309 is a biochemical.

Synthesis routes and methods

Procedure details

A mixture of 2-[(6-Methoxypyrid-3-yl)methylamino]-N-[3-(trifluoromethyl)phenyl]-3-pyridinecarboxamide (Example 4; 1.4 g, 3.65 mmol) and trimethylsilyl iodide (Fluka, Buchs, Switzerland; 1.4 mL, 10.3 mmol) in chloroform (30 mL) is stirred at 60° C. for 28 hours. The cooled mixture is then treated with methanol (2 mL) and stirred at room temperature for 10 minutes. The solvent is evaporated off under reduced pressure and the residue is treated with an aqueous solution of ammonia (100 mL of 10%) and extracted with ethyl acetate (3×100 mL). The combined extracts are washed with saturated aqueous sodium chloride (50 mL), dried (Na2SO4), filtered and the solvent is evaporated off under reduced pressure to yield the crude product which is purified by recrystallisation from hot ethyl acetate to give the title compound as a colourless crystalline solid, ma.p. 200-202° C.